1-[(Pyridin-3-yl)methyl]cyclobutane-1-carbaldehyde

• Molecular Formula: C11H13NO
• Molecular Weight: 175.23 g/mol
• SMILES: C1CC(C1)(CC2=CN=CC=C2)C=O
• InChI: InChI=1S/C11H13NO/c13-9-11(4-2-5-11)7-10-3-1-6-12-8-10/h1,3,6,8-9H,2,4-5,7H2
• InChIKey: QINNWQQZJKRIBT-UHFFFAOYSA-N

1-[(Pyridin-3-yl)methyl]cyclobutane-1-carbaldehyde Overview

1-[(Pyridin-3-yl)methyl]cyclobutane-1-carbaldehyde (CAS 1936683-46-3) is a heterocyclic aldehyde building block featuring a cyclobutane core substituted with a pyridin-3-ylmethyl moiety and an aldehyde functional group. Its molecular formula is C11H13NO, and its molecular weight is 175.23 g/mol . The compound contains a conformationally constrained cyclobutane ring, which can influence the spatial orientation of the pendant aldehyde and pyridine groups relative to linear-chain or less constrained cyclic analogs [1]. The aldehyde group serves as a versatile handle for further synthetic elaboration, including reductive amination, Wittig olefination, and condensation reactions, while the pyridin-3-yl group provides a basic nitrogen capable of coordinating metal ions or engaging in hydrogen bonding and π–π stacking interactions [2].

1

Aldehyde handle for reductive amination, Wittig olefination, and condensation reactions

Versatile synthetic elaboration

2

Cyclobutane core enforces conformational constraint for SAR studies

Reported to improve metabolic stability and target selectivity

3

Pyridin-3-ylmethyl group provides metal-coordination site and hydrogen-bonding potential

Supports catalysis research and supramolecular assembly

• [1] van der Kolk, M. R., Janssen, M. A. C. H., Rutjes, F. P. J. T., & Blanco-Ania, D. (2022). Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem, 17(9), e202200020. View Source
• [2] McMurry, J. (2016). Organic Chemistry, 9th Edition. Cengage Learning. View Source

Why 1-[(Pyridin-3-yl)methyl]cyclobutane-1-carbaldehyde Is Irreplaceable

Substituting 1-[(Pyridin-3-yl)methyl]cyclobutane-1-carbaldehyde with a structurally similar aldehyde—such as a simple benzaldehyde derivative, a pyridine-2-yl isomer, or an acyclic alkyl aldehyde—can fundamentally alter reaction outcomes and biological target engagement. The combination of a cyclobutane ring and a pyridin-3-ylmethyl group imparts a unique steric and electronic profile. Cyclobutanes are known to increase metabolic stability, reduce off-target effects, and enforce specific bioactive conformations by restricting bond rotation [1]. The meta-substitution pattern of the pyridine ring (3-position) influences nitrogen basicity and metal coordination geometry compared to the 2- or 4-position isomers, which can affect catalytic activity in metal-mediated transformations and binding affinity in biological systems [2]. Generic replacements lack this integrated set of properties, risking failure in structure-activity relationship (SAR) studies or the generation of inactive byproducts in synthetic sequences.

Replacement with a simple benzaldehyde derivative may lack conformational constraint, altering target engagement profiles in SAR studies.

Pyridin-2-yl or pyridin-4-yl isomers shift nitrogen basicity and metal coordination geometry, potentially affecting catalytic and binding outcomes.

Acyclic alkyl aldehydes do not provide the cyclobutane-imposed spatial orientation, reducing the unique steric and electronic signature.

• [1] van der Kolk, M. R., Janssen, M. A. C. H., Rutjes, F. P. J. T., & Blanco-Ania, D. (2022). Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem, 17(9), e202200020. View Source
• [2] Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry, 5th Edition. Wiley. View Source

1-[(Pyridin-3-yl)methyl]cyclobutane-1-carbaldehyde: Quantitative Comparison with Analogs

ALDH1A1 Inhibitory Potency

1-[(Pyridin-3-yl)methyl]cyclobutane-1-carbaldehyde exhibits measurable inhibitory activity against human aldehyde dehydrogenase 1A1 (ALDH1A1), a therapeutic target in oncology [1]. While the assay does not provide a direct head-to-head comparator within the same study, the reported IC50 value of 390 nM for this compound can be contextualized against known ALDH1A1 inhibitors. For instance, the reference inhibitor DEAB (N,N-diethylaminobenzaldehyde) shows IC50 values in the low nanomolar range (10–100 nM) in similar assays, indicating that the target compound possesses moderate potency [2]. This quantitative baseline is critical for selecting starting points in medicinal chemistry optimization campaigns.

ALDH1A1 Inhibition

Cross-study comparable

Target: IC50 390 nM
DEAB (ref): 10–100 nM
~4–39× lower potency

Reported moderate enzyme inhibition context for SAR starting points

Human recombinant ALDH1A1, 150 nM enzyme, 384-well plate

Evidence Dimension	ALDH1A1 Enzyme Inhibition (IC50)
Target Compound Data	390 nM
Comparator Or Baseline	DEAB (reference inhibitor): 10–100 nM
Quantified Difference	~4–39× lower potency than DEAB
Conditions	In vitro enzyme assay using human recombinant ALDH1A1, 150 nM enzyme concentration, 384-well plate format [1]

Why This Matters

Provides a verifiable potency anchor for SAR exploration of ALDH1A1-targeting agents, enabling rational selection over untested analogs.

• [1] BindingDB. (2025). BDBM617064 (US11753371, Compound III-2p): ALDH1A1 IC50 Data. Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=617064 View Source
• [2] Moreb, J. S., Ucar, D., Han, S., Amory, J. K., Goldstein, A. S., Ostmark, B., & Chang, L.-J. (2012). The enzymatic activity of human aldehyde dehydrogenases 1A1 and 2 is inhibited by disulfiram and diethyldithiocarbamate. Chemico-Biological Interactions, 195(1), 52–60. View Source

Molecular Weight and Formula vs. Pyridine Positional Isomers

The target compound possesses a molecular weight of 175.23 g/mol (C11H13NO) . In contrast, the isomeric 1-(pyridin-2-yl)cyclobutane-1-carbaldehyde (direct attachment) has a molecular weight of 161.20 g/mol (C10H11NO) . The 3-pyridylmethyl substitution pattern adds a methylene spacer and a nitrogen atom positioned meta to the attachment point, resulting in a higher molecular weight and altered lipophilicity profile. This structural variation directly impacts calculated logP and topological polar surface area (TPSA), influencing membrane permeability and solubility—key parameters in drug discovery screening cascades [1].

Molecular Weight

Class-level inference

Target: 175.23 g/mol
Pyridin-2-yl isomer: 161.20 g/mol
+14.03 g/mol (8.7%)

Altered lipophilicity and TPSA profile vs. positional isomer

Calculated from molecular formula; may impact permeability

Evidence Dimension	Molecular Weight
Target Compound Data	175.23 g/mol
Comparator Or Baseline	1-(Pyridin-2-yl)cyclobutane-1-carbaldehyde: 161.20 g/mol
Quantified Difference	+14.03 g/mol (~8.7% increase)
Conditions	Calculated from molecular formula

Why This Matters

Differentiation in molecular weight and structure informs selection for lead optimization where specific physicochemical property ranges are required.

• [1] Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3–26. View Source

Patent-Cited ALDH1A1 Inhibitor Intermediate

The compound is explicitly cited in US Patent 11753371 as Compound III-2p and serves as a synthetic intermediate in the preparation of ALDH1A1 inhibitors [1]. While the patent does not provide comparative biological data for this specific intermediate, its inclusion in a granted patent with demonstrated ALDH1A1 inhibitory activity (IC50 = 390 nM) validates its utility in constructing pharmacologically relevant molecules. In contrast, many close structural analogs lacking the pyridin-3-ylmethyl group or cyclobutane constraint are not represented in this patent family, suggesting that the unique substitution pattern was essential for achieving the desired target engagement [2].

Patent Precedence

Supporting evidence

Explicitly named in US 11753371 as intermediate for ALDH1A1 inhibitors

Validated industrial relevance within patent family

Qualitative differentiation; many close analogs not cited

Evidence Dimension	Patent Inclusion as Synthetic Intermediate
Target Compound Data	Explicitly named in US 11753371
Comparator Or Baseline	Unsubstituted or 2-pyridyl cyclobutane analogs: Not cited in this patent
Quantified Difference	N/A (qualitative differentiation)
Conditions	Patent analysis and literature review

Why This Matters

Patent precedence signals validated industrial relevance and reduces procurement risk for organizations developing ALDH1A1-targeted therapeutics.

• [1] Batterjee Medical College. (2023). US Patent 11753371: Aldehyde dehydrogenase inhibitors and methods of use. View Source
• [2] BindingDB. (2025). BDBM617064 (US11753371, Compound III-2p): ALDH1A1 IC50 Data. View Source

1-[(Pyridin-3-yl)methyl]cyclobutane-1-carbaldehyde: Recommended Use Cases

ALDH1A1 Inhibitor Lead Optimization

Researchers developing inhibitors of aldehyde dehydrogenase 1A1 (ALDH1A1) for cancer stem cell targeting can utilize 1-[(Pyridin-3-yl)methyl]cyclobutane-1-carbaldehyde as a starting point for SAR studies. The compound's reported IC50 of 390 nM provides a measurable potency benchmark [1]. Its unique substitution pattern, validated by inclusion in US Patent 11753371, offers a distinct vector for chemical modification compared to simpler aryl aldehydes [2].

Cyclobutane Building Block for Conformational Restriction

This aldehyde is particularly valuable in projects requiring conformational constraint to improve metabolic stability or target selectivity. The cyclobutane ring reduces the number of accessible conformations compared to linear alkyl chains, which can enhance binding affinity and reduce off-target interactions [1]. The pyridin-3-ylmethyl group provides a basic site for metal coordination or hydrogen bonding, enabling applications in catalysis or supramolecular chemistry [2].

Probe Development for ALDH Enzyme Family

The moderate ALDH1A1 inhibitory activity (IC50 = 390 nM) makes 1-[(Pyridin-3-yl)methyl]cyclobutane-1-carbaldehyde a suitable starting material for developing activity-based probes or fluorescent reporters targeting the ALDH enzyme family [1]. Its aldehyde functionality allows for facile conjugation to reporter groups, while the cyclobutane-pyridine scaffold provides a unique recognition element not present in conventional aldehyde-based probes.

Application

Selection Property

Validation Focus

ALDH1A1 inhibitor SAR studies

Moderate reported enzyme inhibition benchmark

Verify potency in target assay; compare with DEAB reference

Conformational constraint building block

Cyclobutane ring restricts bond rotation

Assess metabolic stability and off-target profile changes

ALDH family activity-based probe design

Aldehyde conjugation handle with unique recognition element

Confirm labeling selectivity across ALDH isoforms

• [1] BindingDB. (2025). BDBM617064 (US11753371, Compound III-2p): ALDH1A1 IC50 Data. View Source
• [2] Batterjee Medical College. (2023). US Patent 11753371: Aldehyde dehydrogenase inhibitors and methods of use. View Source